Cas no 312922-13-7 (3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionicacid)

• Product Name: 3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionicacid
• CAS No: 312922-13-7
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 1074608
• PubChem ID: 612560
• Update Time: 2025-09-22

3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionicacid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionic acid
• 3-(2-cyclohexyl-1,3-benzodiazol-1-yl)propanoic acid
• 312922-13-7
• AKOS000266011
• Oprea1_624052
• Oprea1_361523
• HMS2459L13
• 3-(2-cyclohexylbenzimidazol-1-yl)propanoic acid
• 3-(2-Cyclohexyl-1H-benzo[d]imidazol-1-yl)propanoicacid
• MLS000061648
• SR-01000596992
• SCHEMBL18991537
• 3-(2-CYCLOHEXYL-1H-1,3-BENZIMIDAZOL-1-YL)PROPANOIC ACID
• SMR000069979
• CS-0318127
• CHEMBL1408405
• STK330927
• 3-(2-Cyclohexyl-1H-benzimidazol-1-yl)propanoic acid
• 3-(2-Cyclohexyl-1H-benzimidazol-1-yl)propanoic acid #
• UNM000000501201
• SR-01000596992-1
• 3-(2-Cyclohexyl-1H-benzo[d]imidazol-1-yl)propanoic acid
• 3-(2-Cyclohexyl-benzoimidazol-1-yl)propionic acid
• RLVPNSMMTGHJBC-UHFFFAOYSA-N
• 3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionicacid

• MDL： MFCD00697479
• Inchi： 1S/C16H20N2O2/c19-15(20)10-11-18-14-9-5-4-8-13(14)17-16(18)12-6-2-1-3-7-12/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,19,20)
• InChI Key： RLVPNSMMTGHJBC-UHFFFAOYSA-N
• SMILES： OC(CCN1C2C=CC=CC=2N=C1C1CCCCC1)=O

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 507.9±33.0 °C at 760 mmHg
• Flash Point: 261.0±25.4 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3-(2-Cyclohexyl-benzoimidazol-1-yl)-propionicacid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)